Cas no 824430-26-4 (2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester)

• Product Name: 2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester
• CAS No: 824430-26-4
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 690840
• PubChem ID: 58696693
• Update Time: 2025-04-19

2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester
• 4-methoxy-2,3-dimethyl-4-oxobut-2-enoate
• SCHEMBL7771273
• SCHEMBL5843201
• 4-METHOXY-2,3-DIMETHYL-4-OXOBUT-2-ENOIC ACID
• 824430-26-4
• (E)-4-methoxy-2,3-dimethyl-4-oxobut-2-enoic acid
• 111829-46-0

• Inchi： 1S/C7H10O4/c1-4(6(8)9)5(2)7(10)11-3/h1-3H3,(H,8,9)/b5-4+
• InChI Key： LWJREZNLVACGTD-SNAWJCMRSA-N
• SMILES： O(C)C(/C(/C)=C(/C(=O)O)\C)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų